3-(3,4-Difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-Difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one, commonly known as 3,4-CTMP, is a synthetic compound belonging to the class of piperidine derivatives. It is a novel psychoactive substance that has gained popularity in recent years due to its potential use as a cognitive enhancer. The compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3,4-CTMP is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn enhances cognitive function.
Biochemical and Physiological Effects:
3,4-CTMP has been shown to increase wakefulness and alertness in animal models. It has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular complications in some individuals. Additionally, long-term use of the compound has been shown to cause changes in brain structure and function.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-CTMP in lab experiments include its relatively simple synthesis process and its potential use as a cognitive enhancer. However, the compound has limitations in terms of its potential side effects and the lack of long-term safety data.
Future Directions
Future research on 3,4-CTMP should focus on its potential therapeutic applications, particularly in the treatment of ADHD and narcolepsy. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of the compound. Long-term safety studies are also needed to determine the potential risks associated with the use of 3,4-CTMP as a cognitive enhancer.
Synthesis Methods
The synthesis of 3,4-CTMP involves the reaction of 3,4-difluorobenzaldehyde with 2-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then oxidized to form 3,4-CTMP. The synthesis process is relatively simple and can be conducted in a laboratory setting.
Scientific Research Applications
3,4-CTMP has been the subject of several scientific studies due to its potential use as a cognitive enhancer. The compound has been shown to increase focus, attention, and memory retention in animal models. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.
properties
IUPAC Name |
3-(3,4-difluorophenyl)-1-(2-methylpiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2NO/c1-11-4-2-3-9-18(11)15(19)8-6-12-5-7-13(16)14(17)10-12/h5,7,10-11H,2-4,6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZGKFOYRJVAATJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)CCC2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.